Cas no 1509381-38-7 (3,5-Difluoro-4-isopropoxybenzaldehyde)

• Product Name: 3,5-Difluoro-4-isopropoxybenzaldehyde
• CAS No: 1509381-38-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD21800655
• CID: 4603029
• Update Time: 2025-11-01

3,5-Difluoro-4-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-isopropoxybenzaldehyde
• 3,5-difluoro-4-(propan-2-yloxy)benzaldehyde
• AMY8726
• 3,5-difluoro-4-isopropoxy-benzaldehyde
• 3,5-difluoro-4-propan-2-yloxybenzaldehyde

• MDL： MFCD21800655
• Inchi： 1S/C10H10F2O2/c1-6(2)14-10-8(11)3-7(5-13)4-9(10)12/h3-6H,1-2H3
• InChI Key： FCGBFCNZBDWSQA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Difluoro-4-isopropoxybenzaldehyde

Comprehensive Overview of 3,5-Difluoro-4-isopropoxybenzaldehyde (CAS No. 1509381-38-7)

3,5-Difluoro-4-isopropoxybenzaldehyde (CAS No. 1509381-38-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This aromatic aldehyde, characterized by its unique difluoro and isopropoxy substituents, serves as a critical intermediate in the synthesis of complex molecules. Its molecular structure, featuring a benzaldehyde core, makes it a versatile building block for designing novel compounds with tailored properties.

In recent years, the demand for fluorinated aromatic aldehydes like 3,5-Difluoro-4-isopropoxybenzaldehyde has surged due to their applications in drug discovery. Researchers are particularly interested in how the introduction of fluorine atoms can enhance the bioavailability and metabolic stability of potential therapeutics. This compound's isopropoxy group further contributes to its lipophilicity, a property highly sought after in the development of CNS-targeting drugs. The combination of these features positions this chemical as a valuable asset in modern medicinal chemistry.

The synthesis and applications of CAS 1509381-38-7 align perfectly with current trends in green chemistry and sustainable manufacturing. As environmental concerns grow, scientists are exploring more efficient methods to produce such fluorinated compounds with reduced waste and energy consumption. The compound's potential in creating photoactive materials for organic electronics also makes it relevant to the booming renewable energy sector, addressing frequent searches about "fluorinated compounds in solar cells" and "organic electronic materials."

Analytical characterization of 3,5-Difluoro-4-isopropoxybenzaldehyde typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and high purity level, which are crucial for research applications. The growing interest in "analytical methods for fluorinated compounds" reflects the scientific community's need for reliable quality control measures when working with such specialized chemicals.

From a commercial perspective, 1509381-38-7 represents a niche but growing market segment. Suppliers and researchers often search for information about "scaling up fluorinated aldehyde production" and "cost-effective synthesis routes," indicating the compound's industrial potential. Its stability under various conditions makes it suitable for international shipping and long-term storage, important considerations for global research collaborations.

The safety profile of 3,5-Difluoro-4-isopropoxybenzaldehyde follows standard laboratory handling protocols for aromatic aldehydes. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. This aligns with increasing online searches about "safe handling of fluorinated compounds" and "laboratory safety best practices," reflecting the scientific community's heightened safety awareness.

Looking ahead, the applications of CAS No. 1509381-38-7 may expand into emerging fields like metal-organic frameworks (MOFs) and supramolecular chemistry. Its structural features make it an interesting candidate for designing functional materials with specific pore sizes or catalytic properties. Such potential applications respond to frequent queries about "new materials for gas storage" and "advanced catalytic systems," demonstrating the compound's relevance to cutting-edge research.

In conclusion, 3,5-Difluoro-4-isopropoxybenzaldehyde stands as a prime example of how targeted molecular modifications can yield compounds with diverse scientific applications. Its combination of fluorine substitution and alkoxy functionality creates unique physicochemical properties that researchers across multiple disciplines continue to explore. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as an important tool in chemical innovation and discovery.